6-amino-1,3-dimethyl-5-[2-(3-phenyl-1-pyrrolidinyl)acetyl]-2,4(1H,3H)-pyrimidinedione
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Overview
Description
Compounds with structures similar to the one you provided often exhibit interesting chemical and biological properties. For example, imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds, is known for its broad range of chemical and biological properties . It’s the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .
Synthesis Analysis
The synthesis of similar compounds often involves reactions with hydrazonoyl halides . For example, a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine .Molecular Structure Analysis
The molecular structure of similar compounds can be determined using techniques like NMR spectroscopy .Chemical Reactions Analysis
The chemical reactions of similar compounds often involve reactions with hydrazonoyl halides .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds can vary widely. For example, 4-Aminoantipyrine, a compound with a somewhat similar structure, is a powder that is soluble in water .Scientific Research Applications
Synthesis and Reactions
Cycloaddition and Michael-Type Reactions : Electron-rich pyrimidinediones, including compounds similar to the one , undergo cycloaddition reactions with electron-deficient olefins to yield pyrido[2,3-d]pyrimidines and quinazolines after elimination of dimethylamine. These reactions highlight their utility in synthesizing complex heterocyclic structures, which are prevalent in many bioactive molecules (Walsh & Wamhoff, 1989).
Antimicrobial Activity : Derivatives of pyrimidinedione have been synthesized and evaluated for their antimicrobial activities. For instance, new pyridothienopyrimidines and pyridothienotriazines exhibit significant antimicrobial properties, demonstrating the potential pharmaceutical applications of these compounds (Abdel-rahman, Bakhite, & Al-Taifi, 2002).
Pharmacological Studies : N-substituted derivatives of similar pyrimidinediones have been explored for their class III electrophysiological activity and class II (beta-blocking) effects, showing significant potential as novel class III antiarrhythmic agents (Katakami et al., 1992).
Applications in Material Science
Synthesis of Polyimides : Pyrimidine-containing compounds have been utilized in the synthesis of new polyimides, demonstrating applications in materials science, especially in creating materials with desirable thermal and mechanical properties (Wang et al., 2007).
Optical Properties : The incorporation of pyrimidine or pyridine moieties into polymers has been shown to affect their optical properties significantly, making them suitable for various applications requiring high transparency and low dielectric constants (Wang et al., 2015).
Mechanism of Action
The mechanism of action of similar compounds often involves interactions with biological targets. For example, derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
6-amino-1,3-dimethyl-5-[2-(3-phenylpyrrolidin-1-yl)acetyl]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O3/c1-20-16(19)15(17(24)21(2)18(20)25)14(23)11-22-9-8-13(10-22)12-6-4-3-5-7-12/h3-7,13H,8-11,19H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPMUBIQJEKIMQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=O)N(C1=O)C)C(=O)CN2CCC(C2)C3=CC=CC=C3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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